Cas no 7746-72-7 (N-[amino-(cyanoamino)methylidene]benzamide)
7746-72-7 structure
Product Name:N-[amino-(cyanoamino)methylidene]benzamide
CAS No:7746-72-7
MF:C9H8N4O
MW:188.186020851135
CID:1786359
PubChem ID:135429811
Update Time:2025-04-21
N-[amino-(cyanoamino)methylidene]benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[amino-(cyanoamino)methylidene]benzamide
- AC1L5ZOQ
- ZINC27093448
- N1-benzoyl-N3-cyanoguanidine
- 1-(Benzoyl)-3-cyanoguanidin
- N-Benzoyl-N'-cyan-guanidin
- AC1Q50EG
- N-benzoyl-N'-cyano-guanidine
- N-Benzoyl-N'-cyanoguanidine
- NSC41785
- AC1L5ZOQ; ZINC27093448; N1-benzoyl-N3-cyanoguanidine; 1-(Benzoyl)-3-cyanoguanidin; N-Benzoyl-N'-cyan-guanidin; AC1Q50EG; N-benzoyl-N'-cyano-guanidine; N-Benzoyl-N'-cyanoguanidine; NSC41785;
- DTXSID10228172
- SCHEMBL11400756
- N-(N-cyanocarbamimidoyl)benzamide
- NSC 41785
- 7746-72-7
- NSC-41785
-
- Inchi: 1S/C9H8N4O/c10-6-12-9(11)13-8(14)7-4-2-1-3-5-7/h1-5H,(H3,11,12,13,14)
- InChI Key: GEPDMNXQKYQBAI-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)N/C(=N/C#N)/N
Computed Properties
- Exact Mass: 188.06994
- Monoisotopic Mass: 188.07
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 91.3Ų
Experimental Properties
- Density: 1.26
- Boiling Point: 348.5°C at 760 mmHg
- Flash Point: 164.6°C
- Refractive Index: 1.617
- PSA: 91.27
- LogP: 1.30338
N-[amino-(cyanoamino)methylidene]benzamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
7746-72-7 (N-[amino-(cyanoamino)methylidene]benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk